N-allyl-N'-(5-bromo-2-ethoxybenzylidene)carbamohydrazonothioic acid

• Molecular Formula: C13H16BrN3OS
• Molecular Weight: 342.26 g/mol
• IUPAC Name: 1-[(E)-(5-bromo-2-ethoxyphenyl)methylideneamino]-3-prop-2-enylthiourea
• InChI: InChI=1S/C13H16BrN3OS/c1-3-7-15-13(19)17-16-9-10-8-11(14)5-6-12(10)18-4-2/h3,5-6,8-9H,1,4,7H2,2H3,(H2,15,17,19)/b16-9+
• InChI Key: HQEMGYYEDHNQGG-CXUHLZMHSA-N
• Isomeric SMILES: CCOC1=C(C=C(C=C1)Br)/C=N/NC(=S)NCC=C
• SMILES: CCOC1=C(C=C(C=C1)Br)C=NNC(=S)NCC=C

Description

N-allyl-N'-(5-bromo-2-ethoxybenzylidene)carbamohydrazonothioic acid, also known as "BEC-1", is a novel compound that has been synthesized and studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of BEC-1 is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. In cancer cells, BEC-1 has been shown to inhibit the activity of topoisomerase II alpha, a key enzyme involved in DNA replication and cell division. In bacteria and fungi, BEC-1 has been shown to disrupt cell membrane integrity and inhibit the synthesis of essential macromolecules.
Biochemical and Physiological Effects:
BEC-1 has been shown to have various biochemical and physiological effects, depending on the specific application. In cancer cells, BEC-1 has been shown to induce apoptosis and inhibit cell proliferation. In bacteria and fungi, BEC-1 has been shown to inhibit growth and induce cell death. In neuroscience, BEC-1 has been studied for its potential neuroprotective effects, including the inhibition of oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

One advantage of BEC-1 is its potential as a novel compound with diverse applications in scientific research. However, there are also limitations to its use in lab experiments, including its limited solubility in water and potential toxicity at high concentrations. Further studies are needed to determine optimal dosages and administration methods for specific applications.

Future Directions

There are many potential future directions for research on BEC-1. In cancer research, further studies are needed to determine its efficacy in different types of cancer and in combination with other treatments. In microbiology, further studies are needed to determine its potential as an alternative to current antibiotics. In neuroscience, further studies are needed to determine its potential as a neuroprotective agent for various neurological disorders. Additionally, further studies are needed to optimize the synthesis method and improve the purity and yield of BEC-1.

Synthesis Methods

BEC-1 can be synthesized through a multi-step process that involves the reaction of 5-bromo-2-ethoxybenzaldehyde with thiosemicarbazide followed by the reaction with allyl bromide. The final product is obtained through a cyclization reaction. The purity and yield of BEC-1 can be improved through column chromatography and recrystallization.

Scientific Research Applications

BEC-1 has been studied for its potential applications in various scientific research fields, including cancer research, microbiology, and neuroscience. In cancer research, BEC-1 has shown promising results in inhibiting the growth of cancer cells and inducing apoptosis. In microbiology, BEC-1 has been shown to have antibacterial and antifungal properties. In neuroscience, BEC-1 has been studied for its potential neuroprotective effects.